2-(2-amino-1H-benzo[d]imidazol-1-yl)ethanol
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Overview
Description
“2-(2-amino-1H-benzo[d]imidazol-1-yl)ethanol” is a compound with the CAS Number: 24134-25-6 and a molecular weight of 177.21 . The IUPAC name for this compound is 2-(2-amino-1H-benzimidazol-1-yl)ethanol .
Synthesis Analysis
The synthesis of imidazole-containing compounds, such as “2-(2-amino-1H-benzo[d]imidazol-1-yl)ethanol”, is of strategic importance due to their broad range of chemical and biological properties . Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia .
Molecular Structure Analysis
The InChI code for “2-(2-amino-1H-benzo[d]imidazol-1-yl)ethanol” is 1S/C9H11N3O/c10-9-11-7-3-1-2-4-8(7)12(9)5-6-13/h1-4,13H,5-6H2,(H2,10,11) . This indicates the molecular structure of the compound.
Chemical Reactions Analysis
Imidazole-containing compounds show both acidic and basic properties . They are highly soluble in water and other polar solvents . Due to the presence of a positive charge on either of two nitrogen atoms, they show two equivalent tautomeric forms .
Physical And Chemical Properties Analysis
“2-(2-amino-1H-benzo[d]imidazol-1-yl)ethanol” is a compound with a molecular weight of 177.21 .
Scientific Research Applications
- Imidazole, which is a part of the compound you mentioned, is known for its broad range of chemical and biological properties . It’s used in the development of new drugs .
- The derivatives of imidazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
- Certain compounds containing the imidazole moiety have been synthesized and evaluated for their antitumor potential .
- New 1H-Benzo[d]imidazole based PqsR inhibitors have been designed, synthesized, and evaluated as adjuvant therapy for Pseudomonas aeruginosa infections .
- These inhibitors interfere with the pqs system, one of three quorum sensing (QS) systems in P. aeruginosa, resulting in reduction of bacterial virulence gene expression and biofilm maturation .
Pharmaceutical Research
Antitumor Potential
Treatment of Pseudomonas aeruginosa Infections
Synthesis of Pyrazole, Thiophene, Pyridine and Coumarin Derivatives
- Imidazole derivatives, which include the compound you mentioned, have been reported to show various biological activities such as antibacterial and antimycobacterial .
Antibacterial and Antimycobacterial Activities
Anti-Inflammatory and Antidiabetic Activities
Antioxidant and Antipyretic Activities
Antiviral and Anti-Amoebic Activities
Antihelmintic and Antifungal Activities
Ulcerogenic Activities
Safety And Hazards
Future Directions
properties
IUPAC Name |
2-(2-aminobenzimidazol-1-yl)ethanol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11N3O/c10-9-11-7-3-1-2-4-8(7)12(9)5-6-13/h1-4,13H,5-6H2,(H2,10,11) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNFIQDGURPIMQE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(N2CCO)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11N3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.20 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-amino-1H-benzo[d]imidazol-1-yl)ethanol |
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